IGF-1R modulator 1

• Molecular Formula: C22H17N3O4
• Molecular Weight: 387.4 g/mol
• InChI: InChI=1S/C22H17N3O4/c1-15-14-17(12-13-19(15)29-18-10-6-3-7-11-18)25-21(27)23-20(26)24(22(25)28)16-8-4-2-5-9-16/h2-14H,1H3,(H,23,26,27)
• InChIKey: REYFGVMCUDWCML-UHFFFAOYSA-N

IGF-1R Modulator 1: A Multi-Receptor Modulator for Neurotrophin Signaling Research

IGF-1R modulator 1 (also known as Example 5; CAS 2375424-89-6) is a synthetic small molecule belonging to the 1,3,5-triazine-2,4,6(1H,3H,5H)-trione class . Its primary characterized activity is as a positive allosteric modulator of several receptor tyrosine kinases, including the insulin-like growth factor 1 receptor (IGF-1R), fibroblast growth factor receptor 1 (FGFR1), and the tropomyosin receptor kinases TrkA and TrkB . This multi-target profile distinguishes it from more selective modulators within the same patent family, positioning it as a key tool for studying the complex interplay between neurotrophin and growth factor signaling cascades implicated in neurodegenerative diseases like Alzheimer's .

Multi-receptor pathway crosstalk studies (TrkA, TrkB, IGF-1R, FGFR1)

Positive allosteric modulation mechanism research

Neurotrophin and growth factor signaling in neurodegenerative disease models

Why Trk-Selective Modulators Cannot Substitute for IGF-1R Modulator 1

Interchangeability with other neurotrophin receptor modulators, especially those derived from the same chemical scaffold, is not scientifically sound. A critical pitfall is the assumption that all 1,3,5-triazinetrione derivatives share an identical pharmacological profile. While some analogs, such as `ACD855`, are described as selective positive allosteric modulators for TrkA and TrkB with no significant activity on IGF-1R or FGFR1 [1], `IGF-1R modulator 1` is distinct in its ability to concurrently modulate IGF-1R and FGFR1 . This broader, multi-receptor engagement means substituting `IGF-1R modulator 1` with a Trk-selective compound leads to a loss of IGF-1R/FGFR1 co-modulation, profoundly altering the experimental or therapeutic hypothesis under investigation [2].

Trk-selective modulators

Lack IGF-1R/FGFR1 co-modulation, altering pathway engagement profile in multi-target studies.

ATP-competitive kinase inhibitors

Produce signal inhibition, not allosteric enhancement; mechanism differs fundamentally from PAM.

Close structural analogs

Minor scaffold modifications can shift receptor selectivity; SAR context must be verified.

• [1] IUPHAR/BPS Guide to Pharmacology. ACD855 ligand page. Accessed April 23, 2026. View Source
• [2] AlzeCure Pharma AB. AlzDiscovery Portfolio Details: NeuroRestore. Accessed April 23, 2026. View Source

Quantifying the Differentiation of IGF-1R Modulator 1 from Analogs

Broader Receptor Selectivity Profile vs. Trk-Selective Modulator ACD855

Unlike the TrkA/TrkB-selective modulator `ACD855`, which does not alter signaling via IGF-1R or FGFR1, `IGF-1R modulator 1` exhibits clear modulatory activity on these additional receptor tyrosine kinases [1]. This is demonstrated by its measurable EC50 values for IGF-1R (0.25 µM) and FGFR1 (0.29 µM), a functional characteristic completely absent in `ACD855` [1].

Receptor selectivity profile

Head-to-head

IGF-1R EC50 0.25 µM; FGFR1 EC50 0.29 µM vs. ACD855 (no activity)

Supports broader pathway co-modulation research

Only compound with quantifiable IGF-1R/FGFR1 activity in tested set

Evidence Dimension	Receptor Activation Profile (Positive Allosteric Modulation)
Target Compound Data	IGF-1R EC50: 0.25 µM; FGFR1 EC50: 0.29 µM; TrkA EC50: 0.34 µM; TrkB EC50: 0.39 µM
Comparator Or Baseline	ACD855: TrkA EC50 1.9 µM; TrkB EC50 3.2 µM. No activity on IGF-1R or FGFR1.
Quantified Difference	IGF-1R modulator 1 is the only compound with quantifiable activity on IGF-1R and FGFR1.
Conditions	Cell-based assays overexpressing respective receptors (data from published patent examples and pharmacology guides).

Why This Matters

For researchers studying diseases where both neurotrophin and growth factor signaling (IGF-1/FGF) are impaired, `IGF-1R modulator 1` is the superior tool as it engages a broader, mechanistically relevant target panel, whereas `ACD855` is restricted to Trk receptors.

• [1] IUPHAR/BPS Guide to Pharmacology. ACD855 ligand page. Accessed April 23, 2026. View Source

Potency Comparison for Shared Targets: TrkA and TrkB Modulation

On the two shared targets, TrkA and TrkB, `IGF-1R modulator 1` demonstrates significantly higher potency than the reference compound `ACD855`. The EC50 values for `IGF-1R modulator 1` are 0.34 µM (TrkA) and 0.39 µM (TrkB), compared to 1.9 µM and 3.2 µM for `ACD855` [1]. This represents a 5.6-fold improvement in TrkA potency and an 8.2-fold improvement in TrkB potency.

Shared target potency

Head-to-head

TrkA: 5.6-fold higher potency; TrkB: 8.2-fold higher potency vs. ACD855

Supports lower-concentration assay design

EC50 0.34 µM (TrkA) and 0.39 µM (TrkB) vs. 1.9/3.2 µM

Evidence Dimension	Potency of TrkA and TrkB Positive Allosteric Modulation
Target Compound Data	TrkA EC50: 0.34 µM; TrkB EC50: 0.39 µM
Comparator Or Baseline	ACD855: TrkA EC50: 1.9 µM; TrkB EC50: 3.2 µM
Quantified Difference	TrkA potency advantage: 5.6-fold; TrkB potency advantage: 8.2-fold
Conditions	Cell-based assays overexpressing TrkA or TrkB receptors.

Why This Matters

Higher potency on TrkA and TrkB means that `IGF-1R modulator 1` can achieve the desired pharmacological effect at lower concentrations, potentially reducing off-target liabilities and improving the usable concentration range in complex biological systems.

• [1] IUPHAR/BPS Guide to Pharmacology. ACD855 ligand page. Accessed April 23, 2026. View Source

Differentiation from Classic Kinase Inhibitors: Mechanistic Profile

The primary mechanism of `IGF-1R modulator 1` as a positive allosteric modulator (PAM) fundamentally differentiates it from ATP-competitive tyrosine kinase inhibitors (TKIs) of IGF-1R such as `BMS-754807`. While `BMS-754807` inhibits basal and ligand-induced kinase activity (IGF-1R IC50: 1.8 nM), it acts orthosterically and also potently inhibits the insulin receptor (InsR IC50: 1.7 nM), a significant source of metabolic side effects . As a PAM, `IGF-1R modulator 1` enhances endogenous signaling dynamics rather than producing a complete, tonic blockade, a mechanism hypothesized to better preserve physiological feedback loops [1][2].

Mechanism of action

Class-level

Positive allosteric modulation (signal enhancement) vs. ATP-competitive inhibition (signal blockade)

Signal modulation vs. inhibition research context

Qualitative mechanistic difference; class-level inference

Evidence Dimension	Mechanism and Receptor Interaction Mode
Target Compound Data	Positive Allosteric Modulator (PAM); enhances neurotrophin/growth factor signaling.
Comparator Or Baseline	BMS-754807: ATP-competitive IGF-1R/InsR inhibitor; IC50 1.8 nM/1.7 nM.
Quantified Difference	Qualitative difference in mechanism: signal enhancement (PAM) vs. signal inhibition (TKI).
Conditions	Biochemical and cell-based assays for mechanism determination.

Why This Matters

Procurement decisions for disease models where maintaining some level of pathway signaling is desirable (e.g., neurodegenerative diseases) should favor a PAM like `IGF-1R modulator 1` over a potent TKI to avoid the toxicity associated with complete pathway ablation.

• [1] AlzeCure Pharma AB. AlzDiscovery Portfolio Details: NeuroRestore. Accessed April 23, 2026. View Source
• [2] Forsell, P., et al. (2019). Modulation of Tropomyosin Receptor Kinase for the Treatment of Neurotrophin Diseases. ACS Chemical Neuroscience. (Review outlining the therapeutic rationale for Trk PAMs vs. inhibitors). View Source

Chemical Scaffold and Intellectual Property Landscape

`IGF-1R modulator 1` is a distinct chemical entity within the patented 4-phenoxy-phenyl-1,3,5-triazine series [1][2]. Its chemical name is 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-(3-methyl-4-phenoxyphenyl)-3-phenyl- . This contrasts with the structurally modified analog `ACD855`, which contains a sulfone group (C18H14F3N3O6S) [3]. This structural divergence underpins their distinct pharmacological profiles, with `IGF-1R modulator 1`'s specific substitution pattern enabling the gain-of-function activity on IGF-1R and FGFR1 that is absent in `ACD855`.

Chemical scaffold identity

Reported

C22H17N3O4, 387.4 g/mol; 4-phenoxy-phenyl-1,3,5-triazine

Supports SAR and IP-position review

Distinct from sulfone-containing analog ACD855

Evidence Dimension	Chemical Structure and Composition
Target Compound Data	Molecular Formula: C22H17N3O4; Molecular Weight: 387.4 g/mol.
Comparator Or Baseline	ACD855: Molecular Formula: C18H14F3N3O6S; Molecular Weight: 457.38 g/mol.
Quantified Difference	Structural difference: presence of a sulfone group in ACD855 leads to receptor selectivity, while its absence in IGF-1R modulator 1 correlates with a broader target profile.
Conditions	Structure-activity relationship (SAR) analysis from patent family WO2018115891.

Why This Matters

Understanding the structural basis for receptor engagement confirms `IGF-1R modulator 1` is a specific, patent-protected chemical tool, not a minor variant of a less active scaffold, ensuring research reproducibility and a clear intellectual property position.

• [1] PubChem Patent Summary for WO-2018115891-A1. Triazinetrione derivatives and their use as modulators of neurotrophin receptor and receptor tyrosine kinases. View Source
• [2] Patents.google.com. US20200113910A1 - Triazinetrione derivatives and their use as modulators of neurotrophin receptor and receptor tyrosine kinases. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. ACD855 ligand page. Accessed April 23, 2026. View Source

High-Impact Procurement Applications for IGF-1R Modulator 1

In Vitro Studies of Crosstalk Between Neurotrophin and IGF-1/FGF Pathways

This is the primary use case for `IGF-1R modulator 1`. In cell-based models of Alzheimer's disease or other neurodegenerative conditions, researchers often need to simulate the pleiotropic effects of growth factors. The compound's ability to co-modulate TrkA, TrkB, IGF-1R, and FGFR1 makes it uniquely suitable for dissecting the synergistic or additive effects of activating multiple neuroprotective pathways simultaneously, which is impossible with a Trk-selective tool like `ACD855` [1].

Pharmacological Profiling Against Overexpressed or Endogenous Receptors

For laboratories with panels of receptor-overexpressing cell lines (e.g., TrkA, TrkB, IGF-1R, FGFR1), `IGF-1R modulator 1` serves as a potent multi-target probe. Its confirmed EC50 values (0.25-0.39 µM range) allow for standardized cross-assay comparisons within a single experiment, streamlining the validation of new assays where multi-receptor signaling is a readout, compared to using a lower-potency benchmark like `ACD855` [1].

Structure-Activity Relationship (SAR) Studies on the Triazinetrione Scaffold

As a specific 'Example 5' from the AlzeCure patent family [2], `IGF-1R modulator 1` is a critical reference standard for medicinal chemists. Procuring this exact compound enables the direct benchmarking of new synthetic derivatives aimed at tuning receptor selectivity within the 4-phenoxy-phenyl-1,3,5-triazine series. Its well-defined multi-target profile serves as a starting point for both 'selectivity optimization' and 'polypharmacology' lead generation campaigns.

Animal Model Studies Requiring Pan-Trophin Receptor Activation

When transitioning to in vivo efficacy models, the multi-target profile of `IGF-1R modulator 1` provides a distinct advantage over more selective compounds. Behavioral and biomarker studies that hypothesize a benefit from combined Trk and IGF-1R/FGFR1 activation will require this compound to test the hypothesis directly, avoiding the experimental ambiguity of using a cocktail of selective modulators with different pharmacokinetic properties [3].

Application

Selection Property

Validation Focus

Multi-pathway signaling crosstalk studies

Multi-receptor modulation profile

Co-activation endpoint analysis

Receptor panel profiling

Multi-target assay sensitivity

Cross-assay response consistency

Triazinetrione scaffold SAR

Well-defined multi-target reference profile

Receptor selectivity benchmarking

In vivo pan-trophin receptor activation research

Combined pathway activation research tool

Behavioral and biomarker endpoint interpretation

• [1] IUPHAR/BPS Guide to Pharmacology. ACD855 ligand page. Accessed April 23, 2026. View Source
• [2] PubChem Patent Summary for WO-2018115891-A1. Triazinetrione derivatives and their use as modulators of neurotrophin receptor and receptor tyrosine kinases. View Source
• [3] AlzeCure Pharma AB. AlzDiscovery Portfolio Details: NeuroRestore. Accessed April 23, 2026. View Source